Cas no 81943-57-9 (5a-hydroxy-1,1,7,9-tetramethyl-11-oxo-4-[(propanoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-1H-2,8a-methanocyclopenta[a]cyclopropa[e][10]annulene-5,6-diyl dipropanoate)

• Product Name: 5a-hydroxy-1,1,7,9-tetramethyl-11-oxo-4-[(propanoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-1H-2,8a-methanocyclopenta[a]cyclopropa[e][10]annulene-5,6-diyl dipropanoate
• CAS No: 81943-57-9
• MF: C₂₉H₄₀O₈
• MW: 516.623109817505
• CID: 1805900
• PubChem ID: 187294
• Update Time: 2025-04-21

5a-hydroxy-1,1,7,9-tetramethyl-11-oxo-4-[(propanoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-1H-2,8a-methanocyclopenta[a]cyclopropa[e][10]annulene-5,6-diyl dipropanoate Chemical and Physical Properties

Names and Identifiers

• 5a-hydroxy-1,1,7,9-tetramethyl-11-oxo-4-[(propanoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-1H-2,8a-methanocyclopenta[a]cyclopropa[e][10]annulene-5,6-diyl dipropanoate
• 3,5,20-Tri-O-propionylingenol
• DTXSID501002327
• 1H-2,8a-Methanocyclopenta(a)cyclopropa(e)cyclodecen-11-one, 1a,2,5,5a,6,9,10,10a-octahydro-5a-hydroxy-1,1,7,9-tetramethyl-5,6-bis(1-oxopropoxy)-4-((1-oxopropoxy)methyl)-, (1aR-(1aalpha,2beta,5beta,5abeta,6beta,8aalpha,9alpha,10a.alpha))-
• 81943-57-9

• Inchi： 1S/C29H40O8/c1-8-20(30)35-14-17-12-18-23-19(27(23,6)7)11-16(5)28(24(18)33)13-15(4)25(36-21(31)9-2)29(28,34)26(17)37-22(32)10-3/h12-13,16,18-19,23,25-26,34H,8-11,14H2,1-7H3
• InChI Key： MPYAKDRHPYIBLD-UHFFFAOYSA-N
• SMILES： OC12C(C(C)=CC31C(C(C=C(COC(CC)=O)C2OC(CC)=O)C1C(C)(C)C1CC3C)=O)OC(CC)=O

Computed Properties

• Exact Mass: 516.27231823g/mol
• Monoisotopic Mass: 516.27231823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids